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Compound of Interest

Compound Name: 4,6-Dichloro-5-nitropyrimidine

Cat. No.: B016160

An In-depth Technical Guide to 4,6-Dichloro-5-nitropyrimidine (CAS: 4316-93-2)

This technical guide provides a comprehensive overview of 4,6-Dichloro-5-nitropyrimidine, a
pivotal chemical intermediate for professionals in research, and drug development.

Core Properties and Data

4,6-Dichloro-5-nitropyrimidine is a yellow crystalline solid.[1][2] It is a versatile building block
in the synthesis of a variety of biologically active molecules, including pharmaceuticals and
agrochemicals.[3][4]

Physicochemical Properties

The fundamental physicochemical properties of 4,6-Dichloro-5-nitropyrimidine are
summarized below for quick reference.
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Property Value Citations
CAS Number 4316-93-2 [LI[415Ie17 8ol Lo11]12]
Molecular Formula C4HCI2N30:2 [4][516][7][10][13][14]
Molecular Weight 193.98 g/mol [4105116]1[71[10]
Yellow crystalline solid / White
Appearance , , [1][4]
to off-white to pale brown solid
Melting Point 100 - 103 °C [2][4][6]
Boiling Point 325.80 °C [5]
Sparingly soluble in water.
Soluble in polar organic
N solvents like DMSO and DMF.
Solubility [11[3119]

Also soluble in Chloroform,
Ethyl Acetate, Methanol, and
Toluene.

Storage Conditions

Store at 0-8 °C or <-15°C.
Keep container tightly closed

in a well-ventilated place.

[4]115]

Spectral Data

Spectral analysis is crucial for the identification and characterization of 4,6-Dichloro-5-

nitropyrimidine.

Spectral Data Type Details Citations

1H NMR (DMSO-D6) & 8.3 (s, 1H, Ar) [2]

13C NMR Spectra available. [14][15]
Spectra available (KBr disc,

IR Spectrum _ [1][10][14]
nujol mull, ATR-IR).
Electron ionization mass

Mass Spectrum [1][15][16]

spectrum available.
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Synthesis and Reactivity

4,6-Dichloro-5-nitropyrimidine is a key intermediate in organic synthesis.[2] Its reactivity is
primarily defined by the two chlorine atoms and the nitro group attached to the pyrimidine ring,
making it a versatile precursor for various derivatives.[3][4]

Experimental Protocol: Synthesis from 4,6-dihydroxy-5-
nitropyrimidine
A common laboratory-scale synthesis of 4,6-Dichloro-5-nitropyrimidine involves the

chlorination of 4,6-dihydroxy-5-nitropyrimidine.[2][7]

Materials:

4,6-dihydroxy-5-nitropyrimidine (25 g, 160 mmol)

e Phosphorus oxychloride (POCIs) (96 mL, 1056 mmol)

e Dimethylaniline (32.6 mL, 246 mmol)

e Ice (300 Q)

o Ether

o Water

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

Dichloromethane

Procedure:

e A suspension of 4,6-dihydroxy-5-nitropyrimidine in phosphorus oxychloride is prepared.[2]

o Dimethylaniline is added to the suspension.[2]
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e The reaction mixture is heated in an oil bath at 125-130 °C for 1 hour.[2]

e Excess phosphorus oxychloride is removed by evaporation.[2]

o The residue is carefully poured onto ice, leading to the formation of a solid product.[2]
e The solid is collected by filtration.[2]

e The filtrate is extracted with ether.[2]

e The combined organic layers are washed with water and brine, then dried over anhydrous
sodium sulfate.[2]

e The solvent is evaporated, and the resulting residue is purified by fast column
chromatography using dichloromethane to yield the final product.[2]

This procedure typically affords the product in a 70% vyield.[2]

Chemical Reactivity

The chlorine atoms on the pyrimidine ring are susceptible to nucleophilic substitution, which
allows for the introduction of various functional groups.[3] For instance, reactions with primary
amines can lead to the formation of disubstituted dialkyl/arylamine pyrimidines.[17] The nitro
group can also be a site for chemical modification, such as reduction to an amino group, further
expanding the synthetic possibilities.[3]

Applications in Research and Development

The unique structural features of 4,6-Dichloro-5-nitropyrimidine make it a valuable
compound in several high-stakes research and development areas.

» Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of various
pharmaceuticals.[4] Notably, it is an intermediate in the synthesis of Tenofovir, an antiviral
drug used to treat HIV.[5] It is also used in developing treatments for bacterial infections and
cancer.[4]

e Agrochemicals: This compound is utilized in the formulation of herbicides and fungicides to
protect crops.[1][4] Its mechanism of action in herbicidal applications involves the disruption
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of key enzymes and pathways essential for plant growth.[1]

o Biochemical Research: Researchers use 4,6-Dichloro-5-nitropyrimidine in studies related

to nucleic acid interactions, which aids in understanding genetic processes and identifying

potential therapeutic targets.[4]

Safety and Handling

4,6-Dichloro-5-nitropyrimidine is considered hazardous and requires careful handling.[18]

Hazard Information

Details

Citations

GHS Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[118][14]

GHS Precautionary

Statements

P261, P264, P271, P280,
P302+P352, P304+P340,
P305+P351+P338, P312,
P332+P313, P337+P313,
P403+P233, P405.

[1](14]

Personal Protective Equipment

Wear protective gloves,
clothing, eye, and face
protection. Use in a well-

ventilated area.

(18]

Toxicity

Toxic by inhalation, in contact

with skin, and if swallowed.

[1]

Visualized Data and Processes

To better illustrate the concepts discussed, the following diagrams have been generated.
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Core Properties

Spectral Data
(NMR, IR, MS)

Physicochemical
4,6-Dichloro-5-nitropyrimidine Properties
CAS: 4316-93-2 (Yellow Solid, M.P. 100-103°C)

Intermediate In

Key Applications
Used In

Pharmaceuticals
(e.g., Tenofovir Synthesis)

Agrochemicals

(Herbicides, Fungicides)

Biochemical Research
(Nucleic Acid Studies)
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Start: 4,6-dihydroxy-5-nitropyrimidine
in POCls

Add Dimethylaniline

'

Heat at 125-130°C for 19

:

Evaporate excess POCl3

'

Pour onto Ice & Filter

'

Extract with Ether

'

Wash with Water/Brine & Dry

Purify by Column Chromatography

End Product:
4,6-Dichloro-5-nitropyrimidine
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4,6-Dichloro-5-nitropyrimidine

4

Primary Amines + Alcohol/Alkoxide
(e.g., R-NH2) (e.g., R-OH/R-O")

Nucleophilic Substitution Products

4,6-Diamino-5-nitropyrimidine 4-Alkoxy-6-chloro-5-nitropyrimidine

(via Aminolysis) (via Alkoxylation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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